3-iodo-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline

• Molecular Formula: C11H11IN2S
• Molecular Weight: 330.19 g/mol
• SMILES: CC1=C(SC=N1)CNC2=CC(=CC=C2)I
• InChI: InChI=1S/C11H11IN2S/c1-8-11(15-7-14-8)6-13-10-4-2-3-9(12)5-10/h2-5,7,13H,6H2,1H3
• InChIKey: WAIRBZSKBKYWQD-UHFFFAOYSA-N

3-Iodo-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline: Overview

3-Iodo-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline (CAS 1466454-27-2) is a synthetic small molecule (C₁₁H₁₁IN₂S; MW 330.19) belonging to the class of 4-methylthiazole-aniline derivatives . The compound features an iodine atom at the meta-position of the aniline ring and a secondary amine linker connecting to a 4-methyl-1,3-thiazol-5-ylmethyl group . This structural motif is found in broader patent families targeting M3 muscarinic acetylcholine receptors and is used as a functionalizable building block in medicinal chemistry .

Synthetic handle

Meta-iodo building block for Pd-catalyzed cross-coupling diversification

Patent context

Falls within M3 muscarinic receptor antagonist patent scope (US 7,232,841)

Structural biology

Intrinsic iodine heavy atom for crystallographic phasing and MS identification

• [1] SmithKline Beecham Corporation. M3 muscarinic acetylcholine receptor antagonists. US Patent 7,232,841, issued June 19, 2007. View Source

Structural Analogs and Functional Divergence

Close structural analogs—such as the 2-iodo positional isomer, the 3-chloro variant, or the 3-methyl derivative—exhibit fundamentally different physicochemical properties and reactivity profiles despite sharing a core scaffold . The meta-iodo substituent provides a unique balance of steric bulk, polarizability, and a reactive handle for Pd-catalyzed cross-coupling that cannot be replicated by chloro (smaller van der Waals radius, lower reactivity) or methyl (no halogen bond donor) groups . Regioisomeric variation of the iodine from the 3- to 2-position alters electron density distribution on the aromatic ring, potentially affecting both downstream synthetic transformations and target binding interactions . The presence of the 4-methyl group on the thiazole ring further differentiates this compound from non-methylated thiazole-aniline counterparts, influencing lipophilicity and metabolic stability .

This compound 3-iodo (meta) variant

2-iodo positional isomer Regioisomeric shift to ortho may alter dipole moment and target-interaction profile; predicted polar-interaction context may not transfer.

This compound C–I bond; BDE ~57 kcal/mol

3-chloro analog (CAS 953070-62-7) C–Cl bond; BDE ~84 kcal/mol. Reported 100–1000× slower oxidative addition; cross-coupling reactivity context differs significantly.

This compound Iodine provides phasing + MS signature

3-methyl or des-halogen analog No heavy atom; crystallographic phasing and distinctive isotopic MS identification are absent. Structural biology workflow may not transfer.

• [1] Pakkirisamy Sivakumar et al. Synthesis and spectral characterization of 4-methylthiazole derivatives: DFT approach and biological activities. New Journal of Chemistry, 2023, 47, 15455-15468. View Source

Evidence Against Closest Analogs

Positional Iodine Regioisomerism and Polarity

The meta-iodo substitution of the target compound (3-position) versus the ortho-iodo analog (2-iodo-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline, CAS 1464732-17-9) is predicted to yield distinct physicochemical property profiles based on DFT calculations performed on related 4-methylthiazole-aniline derivatives . The target compound (3-iodo, MW 330.19, XLogP3-AA 3.5) shares identical molecular formula and predicted XLogP3-AA of 3.5 with the 2-iodo regioisomer , but the meta-iodo orientation is expected to generate a higher dipole moment due to the vectorial alignment of the C–I and C–N bonds, enhancing polar interactions in biological targets . Direct comparative DFT data for these specific regioisomers has not been published; this inference is based on class-level computational trends observed for 4-methylthiazole derivatives .

Positional Iodine Regioisomerism

Class-level

3-iodo (meta) vs 2-iodo (ortho): predicted higher dipole moment for meta orientation based on DFT vector analysis of analogous 4-methylthiazole-anilines

Predicted polar-interaction shift between regioisomers

DFT inference only; direct comparative data for this specific pair not published

Evidence Dimension	Predicted dipole moment (μ) and electronic distribution
Target Compound Data	3-iodo-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline: meta-iodo orientation; predicted μ > ortho isomer based on DFT vector analysis of analogous 4-methylthiazole-anilines
Comparator Or Baseline	2-iodo-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline: ortho-iodo orientation; predicted lower μ due to cancellation of C–I and C–N dipole vectors
Quantified Difference	Quantitative DFT data not available for this specific pair; class-level inference only
Conditions	DFT B3LYP/6-311++G(d,p); gas-phase calculations on 4-methylthiazole-aniline scaffold

Why This Matters

Higher dipole moment at the meta position can enhance aqueous solubility and polar target engagement, a key consideration for procurement when aqueous compatibility is critical.

• [1] Pakkirisamy Sivakumar et al. Synthesis and spectral characterization of 4-methylthiazole derivatives: DFT approach and biological activities. New Journal of Chemistry, 2023, 47, 15455-15468. View Source

Iodo vs. Chloro in Cross-Coupling Reactivity

The iodine atom in the target compound (3-iodo) provides a superior leaving group for oxidative addition in Pd(0)-catalyzed cross-coupling reactions compared to the chlorine in 3-chloro-N-((4-methylthiazol-5-yl)methyl)aniline (CAS 953070-62-7) . Aryl iodides typically react 100–1000× faster than aryl chlorides in Suzuki, Heck, and Sonogashira couplings under standard conditions . This differential reactivity is well-established in the chemical literature: aryl iodide bond dissociation energies (C–I ≈ 57 kcal/mol) are significantly lower than aryl chlorides (C–Cl ≈ 84 kcal/mol), enabling room-temperature or mild heating protocols . The target compound (MW 330.19) is substantially heavier than the chloro analog (MW 238.74), which also affects molar-scale procurement calculations .

Cross-Coupling Reactivity

Class-level

C–I BDE ~57 vs C–Cl ~84 kcal/mol; reported ~100–1000× rate difference in oxidative addition under standard Suzuki-Miyaura conditions

Supports milder late-stage functionalization

Well-established class-level reactivity trend for aryl halides

Evidence Dimension	Reactivity in Pd-catalyzed cross-coupling; bond dissociation energy
Target Compound Data	3-iodo substituent: C–I BDE ≈ 57 kcal/mol; rapid oxidative addition at RT to 60°C; MW 330.19 g/mol
Comparator Or Baseline	3-chloro-N-((4-methylthiazol-5-yl)methyl)aniline (CAS 953070-62-7): C–Cl BDE ≈ 84 kcal/mol; requires 80–120°C; MW 238.74 g/mol
Quantified Difference	~27 kcal/mol lower BDE; estimated 100–1000× faster oxidative addition for iodo vs. chloro
Conditions	Standard Suzuki-Miyaura coupling: Pd(PPh₃)₄, Na₂CO₃, DME/H₂O, 60–80°C

Why This Matters

The iodo handle enables milder, higher-yielding late-stage functionalization, which is decisive for libraries requiring diverse derivatization under substrate-sensitive conditions.

• [1] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995, 95, 2457–2483. View Source

M3 Muscarinic Receptor Antagonist Potential

Patent US 7,232,841 (SmithKline Beecham) discloses thiazole-aniline compounds of Formula (I) as M3 muscarinic acetylcholine receptor antagonists, wherein R₁ can be halogen including iodo, and the thiazole ring may bear a 4-methyl substituent . The target compound falls within the generic scope of these claims . While no direct IC₅₀ or Ki data for the specific 3-iodo-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline is reported, closely related analogs within the same patent family demonstrated M3 antagonist activity in the nanomolar to micromolar range . The 4-methyl substitution on the thiazole ring has been shown to enhance M3 receptor binding affinity compared to unsubstituted thiazole analogs in broader SAR studies .

M3 Antagonist Patent Scope

Class-level

Within Formula (I) claims of US 7,232,841; no specific IC₅₀ reported for this compound

Patent-precedented scaffold context only

Direct binding data for this specific compound not available

Evidence Dimension	M3 muscarinic acetylcholine receptor antagonist activity (patent scope)
Target Compound Data	3-iodo-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline: within patent Formula (I) scope; no specific IC₅₀ reported
Comparator Or Baseline	Related thiazole-aniline analogs in US 7,232,841: reported M3 antagonism at nM–µM range (exact values structure-dependent)
Quantified Difference	Not quantifiable for target compound; class-level applicability inferred from patent claims
Conditions	M3 mAChR binding assays; CHO cell membranes expressing human recombinant M3 receptor

Why This Matters

For programs targeting M3-mediated indications (COPD, asthma, overactive bladder), this compound offers a patent-precedented scaffold with a synthetically enabling iodo handle for further optimization.

• [1] SmithKline Beecham Corporation. M3 muscarinic acetylcholine receptor antagonists. US Patent 7,232,841, issued June 19, 2007. View Source
• [2] Pakkirisamy Sivakumar et al. Synthesis and spectral characterization of 4-methylthiazole derivatives: DFT approach and biological activities. New Journal of Chemistry, 2023, 47, 15455-15468. View Source

Heavy Atom Utility in Crystallography and MS

The presence of iodine (atomic number 53) in the target compound (MW 330.19) provides a strong anomalous scattering signal (f'' at Cu Kα ≈ 6.8 electrons) for X-ray crystallographic phasing, a property absent in the 3-methyl analog (3-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline, MW 218.32) or the des-halogen analog (N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline) . The mass difference (iodo MW 330.19 vs. methyl MW 218.32; ΔMW = 111.87 Da) provides a distinctive isotopic signature (M:M+2 ≈ 1:0) in mass spectrometry, enabling unambiguous identification in complex mixtures . Additionally, the heavy atom effect of iodine can promote intersystem crossing to the triplet state, which may be exploited in photodynamic therapy applications .

Heavy Atom Utility

Class-level

Iodine f'' ~6.8 e⁻ at Cu Kα; distinctive monoisotopic MS pattern (ΔMW ~112 Da vs methyl analog)

Supports direct crystallographic phasing

Intrinsic label; no heavy-atom derivatization required

Evidence Dimension	Anomalous scattering for SAD/MAD phasing; isotopic pattern in MS
Target Compound Data	3-iodo-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline: MW 330.19; iodine f'' ≈ 6.8 e⁻ (Cu Kα); monoisotopic pattern
Comparator Or Baseline	3-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline: MW 218.32; no heavy atom; no anomalous signal
Quantified Difference	ΔMW ≈ 112 Da; iodine provides unique phasing power vs. methyl or hydrogen substituents
Conditions	X-ray diffraction at Cu Kα (1.5418 Å) or Mo Kα (0.71073 Å); ESI-MS in positive ion mode

Why This Matters

For structural biology groups conducting co-crystallization studies, the iodine atom serves as an intrinsic phasing label, eliminating the need for selenomethionine incorporation or heavy-atom soaking.

• [1] Hendrickson, W.A. Determination of macromolecular structures from anomalous diffraction of synchrotron radiation. Science, 1991, 254, 51–58. View Source

Research and Procurement Applications

Late-Stage Suzuki-Miyaura Diversification

The meta-iodo substituent enables efficient Pd-catalyzed cross-coupling with aryl/heteroaryl boronic acids under mild conditions (60–80°C), as supported by the 100–1000× reactivity advantage of aryl iodides over aryl chlorides . Medicinal chemistry teams synthesizing focused libraries around the 4-methylthiazole-aniline scaffold should select the iodo variant over the chloro or bromo analogs to maximize conversion and yield in array synthesis formats.

M3 Receptor Antagonist Optimization

Patent US 7,232,841 establishes the thiazole-aniline core as an M3 mAChR antagonist pharmacophore . The target compound, bearing the 4-methylthiazole and a modifiable 3-iodo handle, serves as a strategic intermediate for introducing diverse substituents at the meta position while maintaining the M3-active scaffold. Procurement is warranted for respiratory, urological, or gastrointestinal programs targeting M3-mediated pathologies .

Crystallographic Fragment Screening

The iodine atom provides strong anomalous scattering (f'' ≈ 6.8 e⁻ at Cu Kα), enabling experimental phasing of protein-ligand co-crystal structures without additional heavy-atom derivatization . Structural biology groups should procure the 3-iodo compound rather than the 3-methyl or 3-chloro analogs for co-crystallography campaigns, as the iodine serves as both a pharmacophoric element and an intrinsic phasing label .

Computational DFT Benchmarking Studies

The target compound fills a specific gap in the 4-methylthiazole-aniline chemical space: the meta-iodo/methyl-thiazole combination. DFT studies on related 4-methylthiazole derivatives have established computational protocols (B3LYP/6-311++G(d,p)) for predicting HOMO-LUMO gaps, hyperpolarizability, and MEP surfaces . Computational chemistry groups requiring experimental validation data for halogenated thiazole-anilines should procure this compound to benchmark predicted vs. observed spectroscopic properties.

Application

Selection Property

Validation Focus

Suzuki-Miyaura diversification

Meta-iodo coupling reactivity

Conversion under mild conditions

M3 antagonist SAR studies

Patent-precedented 4-methylthiazole-aniline scaffold

M3 binding assay context

Co-crystallography phasing

Iodine anomalous scattering signal

Anomalous signal verification

DFT benchmarking studies

Meta-iodo / 4-methylthiazole substitution pattern

Spectroscopic property correlation

• [1] Pakkirisamy Sivakumar et al. Synthesis and spectral characterization of 4-methylthiazole derivatives: DFT approach and biological activities. New Journal of Chemistry, 2023, 47, 15455-15468. View Source